Cas no 1956369-52-0 (3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl-)

3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl-, is a specialized heterocyclic compound featuring a pyridine core substituted with chloro, phenyl, and dimethoxyphenyl groups. Its structural complexity makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in synthesizing bioactive molecules. The presence of electron-donating methoxy groups and an electron-withdrawing nitrile moiety enhances its reactivity in cross-coupling and nucleophilic substitution reactions. This compound’s well-defined aromatic system and functional group diversity enable precise modifications, supporting applications in drug discovery and material science. High purity and stability under standard conditions further contribute to its utility in synthetic chemistry.

3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl- structure

1956369-52-0 structure

Product Name:3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl-

CAS No:1956369-52-0

MF:C₂₀H₁₅ClN₂O₂

MW:350.798303842545

CID:5192545

Update Time:2025-05-22

3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl-
- Inchi： 1S/C20H15ClN2O2/c1-24-18-9-8-14(10-19(18)25-2)17-11-15(13-6-4-3-5-7-13)16(12-22)20(21)23-17/h3-11H,1-2H3
- InChI Key： OJAMBNUTPNGALQ-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC(C2=CC=C(OC)C(OC)=C2)=CC(C2=CC=CC=C2)=C1C#N

3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM513640-1g	2-Chloro-6-(3,4-dimethoxyphenyl)-4-phenylnicotinonitrile	1956369-52-0	97%	1g	$675	2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD440239-1g	2-Chloro-6-(3,4-dimethoxyphenyl)-4-phenylnicotinonitrile	1956369-52-0	97%	1g	￥4732.0	2023-03-12

3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl- Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl-

3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl-

3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl- is a complex organic compound with the CAS number 1956369-52-0. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features and potential applications in various fields. The molecule consists of a pyridine ring substituted with a cyano group at position 3, a chlorine atom at position 2, and two phenyl groups at positions 4 and 6. The phenyl group at position 6 is further substituted with methoxy groups at positions 3 and 4 of the aromatic ring. This intricate structure makes it a subject of interest in both academic research and industrial applications.

The synthesis of 3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl- involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Researchers have explored various methodologies to construct this compound, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of these synthetic routes.

The structural complexity of this compound renders it highly versatile in terms of reactivity. The presence of electron-withdrawing groups like cyano and chlorine atoms can influence the electronic properties of the pyridine ring, making it a potential candidate for applications in electronics and optoelectronics. Additionally, the methoxy groups at positions 3 and 4 introduce steric hindrance and electronic effects that can modulate the compound's interactions with other molecules.

Recent studies have highlighted the potential of 3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl- in drug discovery. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a promising lead compound for therapeutic development. Researchers have investigated its activity against various disease models, including cancer and neurodegenerative disorders.

In the field of materials science, this compound has shown promise as a building block for advanced materials such as polymers and coordination complexes. Its ability to form stable bonds with metal ions has led to its use in designing new materials with tailored properties for applications in sensing and catalysis.

The study of 3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl- has also contributed to our understanding of aromaticity and conjugation effects in organic molecules. Computational chemistry techniques have been employed to model its electronic structure and predict its reactivity under different conditions.

In conclusion, 3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethoxyphenyl)-4-phenyl- is a multifaceted compound with significant potential across diverse scientific domains. Its complex structure provides a rich platform for exploration in both fundamental research and applied sciences. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.